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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure elucidation and
characterization of N-nitroso-desmethyl-rizatriptan, a nitrosamine impurity of significant
concern in the pharmaceutical industry. Due to its classification as a potentially genotoxic and
carcinogenic compound, stringent control and accurate analytical characterization are
paramount to ensure patient safety and regulatory compliance.

Introduction

N-nitroso-desmethyl-rizatriptan, also known as Rizatriptan Impurity 16, is a nitrosamine drug
substance-related impurity (NDSRI) of rizatriptan.[1][2] Rizatriptan is a selective 5-HT1B/1D
receptor agonist used for the acute treatment of migraine.[1] The presence of a secondary
amine in the desmethyl-rizatriptan moiety makes it susceptible to nitrosation, leading to the
formation of this impurity.[1][2][3] This can occur during the synthesis of the active
pharmaceutical ingredient (API), manufacturing of the drug product, or even during storage.[2]
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Regulatory bodies such as the FDA and EMA have set strict acceptable intake (Al) limits for
nitrosamine impurities due to their potential health risks. For N-nitroso-desmethyl-rizatriptan,
the Al limit is 26.5 ng/day, classifying it as a Potency Category 1 impurity under the USFDA's
Carcinogenic Potency Categorization Approach (CPCA).[1][4] This necessitates the
development and validation of highly sensitive analytical methods for its detection and
quantification.

Physicochemical Properties

A summary of the key physicochemical properties of N-nitroso-desmethyl-rizatriptan is
presented in the table below.

Property Value Source

N-(2-(5-((1H-1,2,4-triazol-1-
Chemical Name yl)methyl)-1H-indol-3-yl)ethyl)- [1][5]
N-methylnitrous amide

Rizatriptan Impurity 16, N-
Synonyms ] o [1]
Nitroso Desmethyl Rizatriptan

Molecular Formula C14H16N6O (11617181
Molecular Weight 284.32 g/mol [1][6]1[7]
CAS Number Not Available [1]
Appearance Data not publicly available

CN(CCclc[nH]c2ccec(Cn3cncn
SMILES [4]
1)cc12)N=0

InChl=1S/C14H16N60/c1-
19(18-21)5-4-12-7-16-14-3-2-

InChl 11(6-13(12)14)8-20-10-15-9- [4]
17-20/h2-3,6-7,9-10,16H,4-
5,8H2,1H3

Formation Pathway

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15807349/docs?utm_src=pdf-body#n-nitroso-desmethyl-rizatriptan-a-comprehensive-technical-guide-on-structure-elucidation-and-characterization
https://manasalifesciences.com/product/nitrosamine-impurities/n-nitroso-desmethyl-rizatriptan
https://veeprho.com/impurities/n-nitroso-desmethyl-rizatriptan-impurity/
https://www.benchchem.com/product/b15807349/docs?utm_src=pdf-body#n-nitroso-desmethyl-rizatriptan-a-comprehensive-technical-guide-on-structure-elucidation-and-characterization
https://manasalifesciences.com/product/nitrosamine-impurities/n-nitroso-desmethyl-rizatriptan
https://www.synzeal.com/en/rizatriptan-nitroso-ep-impurity-i-
https://manasalifesciences.com/product/nitrosamine-impurities/n-nitroso-desmethyl-rizatriptan
https://manasalifesciences.com/product/nitrosamine-impurities/n-nitroso-desmethyl-rizatriptan
https://precision.fda.gov/ginas/app/ui/substances/cb2a1b6d-b815-43be-826d-ce2dfdbffff2
https://www.bocsci.com/product/n-nitroso-desmethyl-rizatriptan-456171.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitroso-Desmethyl-Rizatriptan
https://manasalifesciences.com/product/nitrosamine-impurities/n-nitroso-desmethyl-rizatriptan
https://precision.fda.gov/ginas/app/ui/substances/cb2a1b6d-b815-43be-826d-ce2dfdbffff2
https://www.bocsci.com/product/n-nitroso-desmethyl-rizatriptan-456171.html
https://manasalifesciences.com/product/nitrosamine-impurities/n-nitroso-desmethyl-rizatriptan
https://veeprho.com/impurities/n-nitroso-desmethyl-rizatriptan-impurity/
https://veeprho.com/impurities/n-nitroso-desmethyl-rizatriptan-impurity/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15807349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The formation of N-nitroso-desmethyl-rizatriptan occurs via the nitrosation of its precursor,
desmethyl-rizatriptan. This reaction is typically facilitated by the presence of a nitrosating agent,
such as nitrous acid (HNO:z), which can be formed from nitrite salts (e.g., sodium nitrite) under
acidic conditions.

Reactants Reaction Conditions
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Figure 1: Formation pathway of N-nitroso-desmethyl-rizatriptan.

Structure Elucidation and Characterization

The definitive identification and characterization of N-nitroso-desmethyl-rizatriptan rely on a
combination of advanced analytical techniques. A typical workflow for structure elucidation is
outlined below.
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Figure 2: Experimental workflow for structure elucidation.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and fragmentation
pattern of N-nitroso-desmethyl-rizatriptan. High-resolution mass spectrometry (HRMS)
provides an accurate mass measurement, which helps in confirming the elemental
composition. Tandem mass spectrometry (MS/MS) is employed to study the fragmentation of

the molecule, providing structural insights.

Experimental Protocol (LC-MS/MS):
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e Chromatographic System: Ultra-High Performance Liquid Chromatography (UHPLC) system.

e Column: A suitable reversed-phase column (e.g., C18) with appropriate dimensions and
particle size for sensitive impurity analysis.

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., methanol or acetonitrile).

e Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF
or Orbitrap).

 lonization Source: Electrospray lonization (ESI) in positive mode.

o Data Acquisition: Full scan mode for molecular ion identification and product ion scan mode
for fragmentation analysis.

Quantitative Data:

Parameter Observed Value
Molecular lon [M+H]* (m/z) Data not publicly available
Major MS/MS Fragments (m/z) Data not publicly available

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure, including the
connectivity of atoms and the chemical environment of protons and carbons. *H NMR and 13C
NMR are fundamental for unambiguous structure confirmation.

Experimental Protocol:
o Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: A suitable deuterated solvent (e.g., DMSO-des, CDCI3).

o Experiments: *H NMR, 3C NMR, and potentially 2D NMR experiments (e.g., COSY, HSQC)
for more complex structural assignments.
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Quantitative Data (*H NMR):

Chemical Shift

Multiplicity Integration Assignment
(ppm)

Data not publicly
available

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The presence
of characteristic absorption bands can confirm the N-N=O group of the nitrosamine and other
key functional groups.

Experimental Protocol:
o Spectrometer: Fourier-Transform Infrared (FTIR) spectrometer.

o Sample Preparation: The sample can be analyzed as a KBr pellet or using an Attenuated
Total Reflectance (ATR) accessory.

Quantitative Data:

Wavenumber (cm~?) Functional Group Assignment

Data not publicly available N-N=0O stretch, C-H stretch, etc.

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability of the compound. It measures the change in
mass of a sample as a function of temperature.

Experimental Protocol:
 Instrument: Thermogravimetric analyzer.

e Atmosphere: Inert atmosphere (e.g., nitrogen).
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» Heating Rate: A controlled heating rate (e.g., 10 °C/min).

Quantitative Data:

Temperature Range (°C) Mass Loss (%)

Data not publicly available

Analytical Method Development and Validation

For routine quality control, robust and sensitive analytical methods are required to quantify N-
nitroso-desmethyl-rizatriptan in both the API and the final drug product.[4][5] LC-MS/MS is
the most commonly employed technique for this purpose due to its high sensitivity and
selectivity.[1] Method validation should be performed according to ICH guidelines and would
typically include the evaluation of specificity, linearity, range, accuracy, precision, limit of
detection (LOD), and limit of quantification (LOQ).

Conclusion

The elucidation and characterization of N-nitroso-desmethyl-rizatriptan are crucial for
ensuring the safety and quality of rizatriptan-containing drug products. A combination of
sophisticated analytical techniques, including mass spectrometry, NMR, and IR spectroscopy,
Is essential for unambiguous structure confirmation. The development and validation of highly
sensitive analytical methods are paramount for monitoring and controlling this impurity at trace
levels, thereby safeguarding patient health and meeting stringent regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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